Cas no 846-70-8 (Naphthol Yellow S Hydrate)

• Product Name: Naphthol Yellow S Hydrate
• CAS No: 846-70-8
• MF: C₁₀H₆N₂NaO₈S
• MW: 337.218012332916
• MDL: MFCD00003958
• CID: 83134
• PubChem ID: 87569899
• Update Time: 2025-09-24

Naphthol Yellow S Hydrate Chemical and Physical Properties

Names and Identifiers

• Naphthol Yellow S
• 5,7-Dinitro-8-hydroxy-2-naphthalenesulfonic acid, disodium salt
• Acid Yellow 1
• C.I. 10316~5,7-Dinitro-8-hydroxy-2-naphthalenesulphonic acid disodium salt~Flavianic acid disodium salt
• Naphthol Yellow S sodium salt
• naphthol yellow S (C.I. 10316)
• disodium 5,7-dinitro-8-oxidonaphthalene-2-sulphonate
• C.I. 10316
• Acid yellow 1 (C.I. 10316)
• Naphthol Yellow S Hydrate
• Acid Yellow 1 Hydrate
• 2,4-Dinitro-1-naphthol-7-sulfonic Acid Disodium Salt Hydrate
• Disodium 2,4-Dinitro-1-naphthol-7-sulfonate Hydrate
• Disodium 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonate Hydrate
• Flavianic Acid Disodium Salt Hydrate
• 8-Hydroxy-5,7-dinitro-2-naphthalenesulfonic Acid Disodium Salt Hydrate
• 8-Hydroxy-5,7-dinitronaphthalene-2-sulfonic acid sodium salt
• C.I. Acid Yellow 1
• Ext. D&C Yellow No. 7
• Naphthol Yellow
• Sodium flavianate
• Acid Yellow S
• C.I. Food Yellow 1
• Ext. D & C yellow no. 7
• Amacid Yellow S
• Paper Yellow L
• Solar Yellow NY
• Kiton Yellow S
• Naphtol Yellow S
• Calcocid Yellow S
• Flavianic acid disodium salt
• Naphthol Yellow L
• Yellow Lake 71
• Naphthol Yellow PL
• Naphthol Yellow OS
• Naphtocard Yellow S
• Naphthol Yellow SFQ
• EXT D&C yellow no. 7
• Naphthol Yellow SXX
• Hispacid Y
• 2-Naphthalenesulfonic acid, 8-hydroxy-5,7-dinitro-, disodium salt (8CI, 9CI)
• Flavianic acid sodium salt (6CI)
• 1307 Yellow
• 1422 Yellow
• A.F. Yellow No.1
• Acid Leather Yellow NYS
• Dolkwal Naphthol Yellow S
• Dynacid Yellow S
• Edicol Supra Yellow Y
• Ext D & C Yellow 7
• Ext D and C Yellow No. 7
• Ext D&C Yellow No. 7-38007
• Ext D&C Yellow No. 7-90126
• External D and C Yellow 7
• External Yellow 7
• FD and C Yellow No. 1
• Hispacid Yellow NSF
• Japan Yellow 403-1
• Japan Yellow No. 403-1
• Java Naphthol Yellow S
• KCA Naphthol Yellow S
• Maple Naphthol Yellow S
• Monacid Yellow RS
• Nankai Naphthol Yellow S
• Naphthol Lake Yellow FY
• Naphthol Yellow RS
• Naphthol Yellow S 38007
• Naphthol Yellow S 90126
• Naphthol Yellow SEL 12
• Naphthol Yellow SNA

• MDL： MFCD00003958
• Inchi： 1S/C10H6N2O8S.Na/c13-10-7-3-5(21(18,19)20)1-2-6(7)8(11(14)15)4-9(10)12(16)17;/h1-4,13H,(H,18,19,20);
• InChI Key： SFGIZTRJPUUUPG-UHFFFAOYSA-N
• SMILES： [Na].[O-][N+](C1C(O)=C2C(C=CC(S(O)(=O)=O)=C2)=C([N+](=O)[O-])C=1)=O
• BRN： 2708476

Computed Properties

• Exact Mass: 357.94800
• Monoisotopic Mass: 357.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 519
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180
• Surface Charge: 0

Experimental Properties

• Color/Form: Yellow or orange crystalline powder
• Melting Point: >300℃
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 180.28000
• LogP: 3.83130
• Merck: 6393
• Color index: 10316
• Solubility: Soluble in water, insoluble in ethanol.

Naphthol Yellow S Hydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317-H373
• Warning Statement： P260-P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S24/25
• RTECS：QK1813000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R11; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals Colorants and Pigments